Cas no 2227198-24-3 ((3S)-3-(trifluoromethyl)pyrrolidine hydrochloride)

• Product Name: (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride
• CAS No: 2227198-24-3
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD31743920
• CID: 5088637
• PubChem ID: 132352639
• Update Time: 2026-03-02

(3S)-3-(trifluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Trifluoromethyl)pyrrolidine hydrochloride
• (3S)-3-(trifluoromethyl)pyrrolidine;hydrochloride
• (S)-3-Trifluoromethyl-pyrrolidine hydrochloride
• (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride

• MDL： MFCD31743920
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4-1-2-9-3-4;/h4,9H,1-3H2;1H/t4-;/m0./s1
• InChI Key： NIAIUSFJVYYGNP-WCCKRBBISA-N
• SMILES： Cl.FC([C@@H]1CNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98.9
• Topological Polar Surface Area: 12

Additional information on (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride

Comprehensive Guide to (3S)-3-(Trifluoromethyl)pyrrolidine Hydrochloride (CAS No. 2227198-24-3): Properties, Applications, and Market Insights

(3S)-3-(Trifluoromethyl)pyrrolidine hydrochloride (CAS No. 2227198-24-3) is a specialized chiral building block widely used in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyrrolidines, which are increasingly important in drug discovery due to their unique physicochemical properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, making this compound particularly valuable for medicinal chemistry applications.

The growing demand for chiral intermediates like (3S)-3-(trifluoromethyl)pyrrolidine HCl reflects broader trends in asymmetric synthesis and precision medicine. Researchers frequently search for "fluorinated pyrrolidine derivatives" or "CAS 2227198-24-3 supplier" when sourcing this material for their projects. The compound's molecular structure features a stereocenter at the 3-position, which is crucial for creating enantiomerically pure pharmaceuticals with reduced side effects.

From a chemical perspective, (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride demonstrates several advantageous characteristics. The hydrochloride salt form improves solubility in aqueous systems compared to the free base, facilitating its use in biological testing. The pyrrolidine scaffold provides conformational rigidity, while the CF3 group influences electron distribution and hydrogen bonding potential. These properties make it particularly useful for developing kinase inhibitors, GPCR modulators, and CNS-active compounds – all hot topics in current drug discovery.

In pharmaceutical applications, this compound serves as a key intermediate for protease inhibitors and enzyme modulators. Recent literature highlights its use in developing treatments for neurological disorders and inflammatory conditions. The presence of both basic nitrogen and fluorine atoms allows for diverse molecular interactions, enabling researchers to fine-tune drug-receptor binding. Many scientists searching for "pyrrolidine-based drug candidates" or "trifluoromethyl building blocks" ultimately work with this specific compound.

The synthesis of (3S)-3-(trifluoromethyl)pyrrolidine HCl typically involves asymmetric hydrogenation or enzymatic resolution methods to achieve high enantiomeric purity. Process chemists often optimize routes to minimize steps while maintaining excellent ee values (>99%). Current market trends show increasing demand for such high-purity chiral intermediates, especially from contract research organizations and academic laboratories focused on structure-activity relationship studies.

From a regulatory standpoint, CAS 2227198-24-3 is not classified as hazardous under standard handling conditions, though proper laboratory precautions should always be followed. The compound's stability profile makes it suitable for long-term storage when kept in cool, dry environments. Quality control typically involves HPLC analysis, chiral purity determination, and residual solvent testing to meet pharmaceutical-grade standards.

Emerging applications for (3S)-3-(trifluoromethyl)pyrrolidine derivatives include their use in PET radiotracers and bioconjugates. The fluorine atoms present opportunities for 18F-labeling in diagnostic imaging agents, a rapidly growing field in precision medicine. Additionally, the scaffold appears in several FDA-approved drugs, validating its utility in clinical development pipelines.

The global market for fluorinated pyrrolidine compounds continues to expand, driven by increased pharmaceutical R&D spending and the need for novel bioisosteres. Suppliers offering (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride with comprehensive analytical documentation and batch-to-batch consistency command premium pricing. Researchers evaluating "where to buy 2227198-24-3" should consider vendors providing detailed COAs and MSDS documentation alongside the chemical.

Future developments surrounding CAS 2227198-24-3 may include greener synthetic routes, expanded structure-activity databases, and new formulation strategies. The compound's versatility ensures its continued relevance across multiple therapeutic areas, particularly in targeted therapies and personalized medicine approaches. As drug discovery becomes increasingly structure-driven, demand for such well-characterized chiral building blocks will likely accelerate.

For researchers working with (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride, proper handling includes using appropriate PPE and working in well-ventilated areas. While not classified as highly hazardous, standard precautions for handling amine hydrochlorides should be observed. Storage recommendations typically suggest keeping the material at 2-8°C under inert atmosphere for extended shelf life.

The analytical characterization of 2227198-24-3 generally includes NMR spectroscopy (1H, 13C, 19F), mass spectrometry, and optical rotation measurements. These techniques confirm both chemical structure and enantiomeric purity, critical parameters for pharmaceutical applications. Advanced users may also perform X-ray crystallography to establish absolute configuration when developing novel derivatives.

In summary, (3S)-3-(trifluoromethyl)pyrrolidine hydrochloride represents a valuable tool for medicinal chemists exploring structure-activity relationships. Its combination of chirality, fluorination, and rigid heterocycle makes it particularly suited for modern drug discovery challenges. As the pharmaceutical industry continues to prioritize target selectivity and metabolic stability, compounds like this will remain essential building blocks for innovative therapeutics.